Cas no 1823953-10-1 (3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid)
1823953-10-1 structure
Product Name:3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
CAS No:1823953-10-1
MF:C11H18N2O2
MW:210.272822856903
CID:5719124
PubChem ID:122240452
Update Time:2023-10-25
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- F2147-6937
- A1-43641
- 3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
- 1823953-10-1
- AKOS040813654
-
- Inchi: 1S/C11H18N2O2/c1-9(2)5-6-13-8-10(7-12-13)3-4-11(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
- InChI Key: VBEJQNKLVUESKX-UHFFFAOYSA-N
- SMILES: OC(CCC1C=NN(C=1)CCC(C)C)=O
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1Ų
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223256-100mg |
3-[1-(3-methylbutyl)-1h-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M223256-500mg |
3-[1-(3-methylbutyl)-1h-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M223256-1g |
3-[1-(3-methylbutyl)-1h-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F2147-6937-0.25g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 0.25g |
$361.0 | 2023-09-06 | |
| Life Chemicals | F2147-6937-0.5g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 0.5g |
$380.0 | 2023-09-06 | |
| Life Chemicals | F2147-6937-1g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 1g |
$401.0 | 2023-09-06 | |
| Life Chemicals | F2147-6937-2.5g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 2.5g |
$802.0 | 2023-09-06 | |
| Life Chemicals | F2147-6937-5g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 5g |
$1203.0 | 2023-09-06 | |
| Life Chemicals | F2147-6937-10g |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid |
1823953-10-1 | 95%+ | 10g |
$1684.0 | 2023-09-06 |
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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